Cas no 141872-16-4 (Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate)

Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate is a heterocyclic compound featuring a triazine core substituted with chloro, methyl, and ester functional groups. Its structural properties make it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the chloro and ester groups enhances reactivity, facilitating further functionalization through nucleophilic substitution or hydrolysis. The methyl group contributes to stability and influences steric interactions. This compound is valued for its potential in constructing complex molecular frameworks, particularly in medicinal chemistry, where triazine derivatives are known for their biological activity. Its synthetic utility and well-defined reactivity profile make it a useful building block in research and industrial applications.
Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate structure
141872-16-4 structure
Product Name:Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate
CAS No:141872-16-4
MF:C7H8ClN3O2
MW:201.610320091248
CID:101383
PubChem ID:15657912
Update Time:2025-06-09

Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate
    • 1,2,4-Triazine-6-carboxylicacid, 5-chloro-3-methyl-, ethyl ester
    • Ethyl 3-methyl-5-chloro-1.2.4-triazine-6-carboxylate
    • DTXSID10576448
    • AB48552
    • EN300-364892
    • ETHYL5-CHLORO-3-METHYL-1,2,4-TRIAZINE-6-CARBOXYLATE
    • 141872-16-4
    • SCHEMBL9590986
    • Inchi: 1S/C7H8ClN3O2/c1-3-13-7(12)5-6(8)9-4(2)10-11-5/h3H2,1-2H3
    • InChI Key: NWRXASFMSMTEHT-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OCC)N=NC(C)=N1

Computed Properties

  • Exact Mass: 201.03100
  • Monoisotopic Mass: 201.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.97000
  • LogP: 1.01010

Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate Customs Data

  • HS CODE:2933699090
  • Customs Data:

    China Customs Code:

    2933699090

    Overview:

    2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

Ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-364892-0.05g
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate
141872-16-4 90.0%
0.05g
$537.0 2025-03-18
Enamine
EN300-364892-0.1g
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate
141872-16-4 90.0%
0.1g
$701.0 2025-03-18
Enamine
EN300-364892-0.25g
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate
141872-16-4 90.0%
0.25g
$999.0 2025-03-18
Enamine
EN300-364892-0.5g
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate
141872-16-4 90.0%
0.5g
$1574.0 2025-03-18
Enamine
EN300-364892-1.0g
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate
141872-16-4 90.0%
1.0g
$2019.0 2025-03-18
Enamine
EN300-364892-2.5g
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate
141872-16-4 90.0%
2.5g
$3957.0 2025-03-18
Enamine
EN300-364892-5.0g
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate
141872-16-4 90.0%
5.0g
$5854.0 2025-03-18
Enamine
EN300-364892-10.0g
ethyl 5-chloro-3-methyl-1,2,4-triazine-6-carboxylate
141872-16-4 90.0%
10.0g
$8680.0 2025-03-18
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.